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Compound of Interest

Compound Name: Caprinol
CAS No.: 75847-63-1
Cat. No.: B1210381
Get Quote
. J

For Researchers, Scientists, and Drug Development Professionals

This guide provides essential safety and logistical information for handling Caprinol, a
pharmaceutical compound comprised of Mefruside, Methyldopa, and Reserpine. Adherence to
these procedures is critical to ensure personnel safety and proper disposal.

Hazard Identification and Quantitative Data

Caprinol is a combination drug, and its hazards are a composite of its active ingredients. The
following table summarizes the key quantitative and qualitative hazards associated with each
component.
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Occupational
Molecular GHS Hazard
Component CAS Number Exposure
Formula Statements Lief
imits

H315: Causes
skin
irritationH319:
Causes serious
Mefruside 7195-27-9 C13H19CIN205S2 eye Not Established
irritationH335:
May cause
respiratory
irritation

H361: Suspected

of damaging )
Methyldopa 555-30-6 C10H13NOa4 N Not Established

fertility or the

unborn child

H302: Harmful if
swallowedH351:
Suspected of
) causing
Reserpine 50-55-5 C33H40N2009 TWA: 5 mg/m3
cancerH360:
May damage
fertility or the

unborn child

Personal Protective Equipment (PPE)

Due to the hazardous nature of Caprinol's components, particularly Reserpine's
carcinogenicity and reproductive toxicity, a stringent PPE protocol is mandatory.

o Eye and Face Protection: Wear chemical safety goggles with side shields conforming to EN
166 (EU) or NIOSH (US) standards. A full-face shield may be necessary for operations with a
high risk of splashing.[1][2]

e Skin Protection:
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o Gloves: Wear chemical-impermeable gloves (e.g., nitrile, neoprene, or PVC) inspected for
integrity before each use.[3] Follow proper glove removal technique to avoid skin contact.

o Lab Coat: A buttoned, knee-length lab coat is required. For procedures with a higher risk
of contamination, a disposable gown is recommended.

o Clothing: Wear long pants and closed-toe shoes.

o Respiratory Protection: For handling the powdered form of Caprinol or its components, or
when aerosols may be generated, a NIOSH-approved respirator with a particulate filter (e.g.,
N95, P100) is required.[4] Work should be conducted in a chemical fume hood or a
ventilated enclosure.[4]

Operational Plan: Step-by-Step Handling
Procedures

This section provides a procedural workflow for the safe handling of Caprinol in a laboratory
setting.

e Preparation:

o

Designate a specific area for handling Caprinol, preferably within a chemical fume hood.

o

Ensure that an emergency eyewash station and safety shower are readily accessible.[5]

[¢]

Assemble all necessary equipment and reagents before starting work.

[e]

Verify that all containers are properly labeled and sealed.

» Handling:

o Don the appropriate PPE as outlined in Section 2.

o Handle Caprinol in a well-ventilated area, such as a chemical fume hood, to minimize
inhalation exposure.[1]

o Avoid the formation of dust and aerosols.[1] If working with a powdered form, use
techniques that minimize dust generation.
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o Use non-sparking tools if there is any risk of flammable vapors.[1]

o Avoid contact with skin and eyes.[1] In case of accidental contact, follow the first aid
measures outlined in the Safety Data Sheets.

o Do not eat, drink, or smoke in the designated handling area.

e Storage:

o Store Caprinol in a tightly closed, light-resistant container in a cool, dry, and well-
ventilated area.[1]

o Keep it away from incompatible materials such as strong oxidizing agents.
o Store in a locked cabinet or an area with restricted access.[6]

Disposal Plan

Proper disposal of Caprinol and associated waste is crucial to prevent environmental
contamination and accidental exposure.

e Unused or Expired Caprinol:

This material and its container must be disposed of as hazardous waste.[2]

o

o Do not dispose of it down the drain or in the regular trash.

o The preferred method of disposal is through a licensed chemical destruction plant or
controlled incineration with flue gas scrubbing.[1]

o Alternatively, for small quantities, follow the FDA guidelines for disposal of unused
medicines: mix the substance with an unappealing material like used coffee grounds or cat
litter, place it in a sealed plastic bag, and then dispose of it in the household trash.[7][8][9]
[10] However, given the hazardous nature of the components, professional disposal is
strongly recommended.

e Contaminated Materials:
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o All PPE (gloves, disposable lab coats, etc.) that has come into contact with Caprinol
should be considered hazardous waste and disposed of accordingly.

o Contaminated glassware and equipment should be decontaminated before reuse or
disposed of as hazardous waste.

o Empty containers should be triple-rinsed (or equivalent), and the rinsate collected as
hazardous waste. The rinsed container can then be recycled or disposed of according to
local regulations.[1]

Experimental Workflow Diagram

The following diagram illustrates the logical workflow for safely handling Caprinol from
preparation to disposal.
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Caprinol Handling and Disposal Workflow

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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